Cas no 2137861-23-3 (5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole)

5,5-Difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole is a fluorinated heterocyclic compound featuring a fused indazole core with a substituted pyridine moiety. Its unique structure, incorporating multiple fluorine atoms, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The presence of fluorine atoms at strategic positions improves binding affinity and selectivity, particularly in targeting enzymes or receptors where electronic and steric effects are critical. This compound is commonly explored in the development of kinase inhibitors and other biologically active molecules due to its ability to modulate protein-ligand interactions. Its synthetic versatility allows for further functionalization, enabling the optimization of pharmacological properties for drug discovery applications.
5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole structure
2137861-23-3 structure
Product Name:5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole
CAS No:2137861-23-3
MF:C12H10F3N3
MW:253.22311258316
CID:6060468
PubChem ID:165476993
Update Time:2025-07-02

5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole
    • 2137861-23-3
    • EN300-784435
    • Inchi: 1S/C12H10F3N3/c13-10-2-1-7(6-16-10)11-8-5-12(14,15)4-3-9(8)17-18-11/h1-2,6H,3-5H2,(H,17,18)
    • InChI Key: NDXIDVICMFAJEE-UHFFFAOYSA-N
    • SMILES: FC1(CCC2=C(C(C3C=NC(=CC=3)F)=NN2)C1)F

Computed Properties

  • Exact Mass: 253.08268182g/mol
  • Monoisotopic Mass: 253.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.6Ų

5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole Pricemore >>

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Additional information on 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole

Recent Advances in the Study of 5,5-Difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole (CAS: 2137861-23-3)

The compound 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole (CAS: 2137861-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by its unique difluoro and fluoropyridinyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Researchers have focused on its role as a kinase inhibitor, particularly in the context of oncology and inflammatory diseases.

Recent studies have demonstrated that 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole exhibits potent inhibitory activity against specific protein kinases involved in cell proliferation and immune response modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting the JAK-STAT signaling pathway, which is implicated in various cancers and autoimmune disorders. The compound's ability to selectively inhibit key kinases while minimizing off-target effects makes it a promising candidate for further drug development.

In addition to its kinase inhibitory properties, this compound has also been investigated for its pharmacokinetic profile and metabolic stability. A recent preclinical study conducted by a leading pharmaceutical company revealed that 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole demonstrates favorable oral bioavailability and a prolonged half-life in animal models. These findings suggest that the compound could be suitable for oral administration, a critical factor in its potential translation to clinical use.

Another area of interest is the synthetic methodology for producing this compound. A 2022 paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is particularly significant for large-scale production, addressing one of the key challenges in bringing this compound to market.

Despite these promising developments, challenges remain. Researchers have noted that further studies are needed to fully understand the compound's toxicity profile and potential drug-drug interactions. Ongoing clinical trials are expected to provide more comprehensive data on its safety and efficacy in human subjects. Nevertheless, the current body of research underscores the potential of 5,5-difluoro-3-(6-fluoropyridin-3-yl)-4,5,6,7-tetrahydro-2H-indazole as a valuable tool in the development of next-generation therapeutics for complex diseases.

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